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Compound of Interest

Compound Name: 3-Methyl-3-buten-1-OL

cat. No.: B123568

An in-depth technical guide on the structural isomers of 3-methyl-3-buten-1-ol, a key building
block in organic synthesis, is presented for researchers, scientists, and drug development
professionals. This document provides a comprehensive overview of its isomer classes,
supported by quantitative data, experimental protocols, and logical diagrams to facilitate
understanding and application.

Introduction to Isomerism of CsH100

3-Methyl-3-buten-1-ol, also known as isoprenol, is an organic compound with the molecular
formula CsH100. This formula corresponds to a degree of unsaturation of one, indicating the
presence of either a double bond or a ring structure within its isomers. The structural diversity
of CsH100 is vast, encompassing a wide range of functional groups and carbon skeletons.
These isomers can be broadly categorized into acyclic and cyclic structures, including
unsaturated alcohols, saturated aldehydes and ketones, cyclic ethers, and cyclic alcohols.
Each isomer possesses unique physical, chemical, and spectroscopic properties, influencing its
reactivity and potential applications in fields such as fragrance development, polymer
chemistry, and pharmaceutical synthesis. A logical classification of these isomers is essential
for systematic study and selection for specific synthetic targets.

Logical Classification of CsH100 Isomers

The structural isomers of CsH100 can be systematically categorized based on their functional
group and carbon framework. This classification provides a clear overview of the molecular
diversity stemming from a single chemical formula.
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Structural Isomers of CsH100

Cyclic Isomers

Cyclic Ethers
(e.g., Tetrahydropyran)

Cyclic Alcohols
(e.g., Cyclopentanol)

A/

Cyclic

Acyclic Isomers

Saturated Ketones
(e.g., 2-Pentanone)

Saturated Aldehydes
Acyclic (e.g., Pentanal)

Unsaturated Alcohols
(e.g., Prenol, Isoprenol)
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Isomerization of Isoprenol to Prenol

Start: Isoprenol in Solvent

Add Acid Catalyst
(e.g., p-TsOH)

Heat to Reflux
(Monitor by TLC/GC)

Quench Reaction
(e.g., NaHCO:s solution)

Extract with Organic Solvent
(e.g., Diethyl Ether)

Dry Organic Layer
(e.g., MgSO0a)

Concentrate in vacuo

Purify by Distillation

End: Pure Prenol
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Simplified Isoprenoid Biosynthesis Pathway

Prenol
(3-Methyl-2-buten-1-ol)

Phosphorylation

Geranyl PP (C10)
Farnesyl PP (C15)

Geranylgeranyl PP (C20)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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